
CAS number and molecular weight of
Erythromycin A dihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythromycin A dihydrate

Cat. No.: B1671065 Get Quote

Erythromycin A Dihydrate: Physicochemical
Properties
This document provides a concise summary of the key physicochemical properties of

Erythromycin A dihydrate, a macrolide antibiotic. The information is intended for researchers,

scientists, and professionals in drug development.

Quantitative Data Summary
The fundamental physicochemical identifiers for Erythromycin A dihydrate are presented

below.

Property Value

CAS Number 59319-72-1[1][2][3][4][5]

Molecular Formula C₃₇H₆₇NO₁₃·2H₂O[3][4]

Molecular Weight 769.96 g/mol [4][5]

Note: There is a minor discrepancy in the reported molecular weight across different sources.

For instance, some sources indicate a molecular weight of 769.95 g/mol [3] or 751.945 g/mol

[1]. The molecular formula is sometimes represented as C₃₇H₇₁NO₁₅[5]. The molecular weight

of the anhydrous form is 733.9 g/mol [6].
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Experimental Protocols
This document focuses on the presentation of the CAS number and molecular weight of

Erythromycin A dihydrate. Detailed experimental protocols for the determination of these

properties are not within the scope of this guide.

Diagrams and Visualizations
As this guide pertains to specific chemical identifiers, signaling pathways and experimental

workflows are not applicable. Therefore, no diagrams are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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